Cas no 420842-52-0 (N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 420842-52-0
• MF: C₁₉H₁₉NO₄S
• MW: 357.42346405983
• CID: 6519789
• Update Time: 2025-05-26

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide
• N-(3-acetyl-2-methylbenzofuran-5-yl)-2,4-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-(3-acetyl-2-methyl-5-benzofuranyl)-2,4-dimethyl-

• Inchi： 1S/C19H19NO4S/c1-11-5-8-18(12(2)9-11)25(22,23)20-15-6-7-17-16(10-15)19(13(3)21)14(4)24-17/h5-10,20H,1-4H3
• InChI Key： NAGLSRPYIBXCEY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OC(C)=C(C(C)=O)C3=C2)(=O)=O)=CC=C(C)C=C1C

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 529.9±60.0 °C(Predicted)
• pka: 8.10±0.30(Predicted)

Additional information on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide

N-(3-Acetyl-2-Methyl-1-Benzofuran-5-yl)-2,4-Dimethylbenzene-1-Sulfonamide (CAS No. 420842-52-0): A Comprehensive Overview

N-(3-Acetyl-2-Methyl-1-Benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide (CAS No. 420842-52-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of enzyme inhibition and anti-inflammatory activity. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-(3-Acetyl-2-Methyl-1-Benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide.

Chemical Structure and Synthesis: N-(3-Acetyl-2-Methyl-1-Benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide is a complex organic molecule with a molecular formula of C₁₉H₁₈O₃S. The compound features a benzofuran core linked to a sulfonamide group through an amide bond. The benzofuran moiety is substituted with an acetyl and a methyl group at the 3 and 2 positions, respectively. The sulfonamide group is attached to a 2,4-dimethylbenzene ring. The synthesis of this compound typically involves multi-step reactions, including the formation of the benzofuran core, introduction of the acetyl and methyl substituents, and coupling with the sulfonamide moiety.

Biological Activities: Recent studies have highlighted the diverse biological activities of N-(3-Acetyl-2-Methyl-1-Benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide. One of its most notable properties is its ability to inhibit specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, it has shown promise as an inhibitor of matrix metalloproteinases (MMPs), enzymes that play a crucial role in tissue remodeling and disease progression.

Pharmacological Applications: The anti-inflammatory and enzyme-inhibitory properties of N-(3-Acetyl-2-Methyl-1-Benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide make it a potential candidate for the development of new therapeutic agents. Preclinical studies have explored its efficacy in treating conditions such as arthritis and other inflammatory disorders. Furthermore, its ability to modulate MMP activity suggests potential applications in wound healing and cancer therapy. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Mechanism of Action: The mechanism by which N-(3-Acetyl-2-Methyl-1-Benzofuran-5-yl)-2,4-dimethylbenzene-1-sulfonamide exerts its biological effects is not yet fully understood. However, preliminary studies suggest that it may interact with specific protein targets through hydrogen bonding and hydrophobic interactions. Molecular docking simulations have provided insights into the binding modes of this compound with COX enzymes and MMPs, highlighting key residues involved in these interactions.

Current Research Trends: Ongoing research is focused on optimizing the structure of N-(3-acetyl-2-methyl-1-benzofuran-5-y)-2,4-dimethylbenzene-1-sulfonamide to enhance its potency and selectivity. Strategies such as structural modifications and prodrug approaches are being explored to improve its pharmacokinetic properties and reduce potential side effects. Additionally, efforts are being made to develop novel delivery systems to enhance its bioavailability and target specificity.

Safety and Toxicity: strong> While N-(3-acetyl- strong > 2-methyl - strong > 1-benzofuran - strong > 5-y - strong > l)-< strong > 2, strong > 4-dimethylbenzene - strong > 1-sulfonamide has shown promising biological activities, its safety profile must be thoroughly evaluated before clinical use. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses; however, further investigations are necessary to assess long-term safety and potential adverse effects. p > < p >< strong > Conclusion: strong > N-(3-acetyl - strong > 2-methyl - strong > 1-benzofuran - strong > 5-y - strong > l)-< strong > 2, strong > 4-dimethylbenzene - strong > 1-sulfonamide (CAS No. 420842-strong>-5-strong>) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and other conditions involving enzyme dysregulation. Its unique chemical structure and diverse biological activities make it an attractive target for further research and optimization. As ongoing studies continue to unravel its mechanisms of action and improve its pharmacological properties, this compound holds significant potential for advancing medical treatments in various fields. p > article > response >